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Compound of Interest

N-(5-bromo-2-
Compound Name:

methoxybenzyl)cyclohexanamine
CAS No.: 353779-26-7

Cat. No.: B183146

Get Quote

\ J

An In-Depth Technical Guide on the Solubility Profile & Characterization of N-(5-bromo-2-
methoxybenzyl)cyclohexanamine (CAS 353779-26-7).

Executive Summary

N-(5-bromo-2-methoxybenzyl)cyclohexanamine (CAS: 353779-26-7) is a specialized
secondary amine building block used primarily in the synthesis of pharmaceutical
intermediates, particularly in the development of mucolytic agents (analogous to Bromhexine
derivatives) and bioactive ligands.

This guide provides a comprehensive analysis of its physicochemical properties, focusing on its
solubility profile. Given the compound's lipophilic nature and basic functionality, its solubility is
highly pH-dependent. This document outlines the theoretical solubility matrix, experimental
protocols for precise determination, and the mechanistic principles governing its dissolution
behavior.

Chemical Identity & Physicochemical Properties

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b183146#bc-rfq
https://www.benchchem.com/product/b183146/docs?utm_src=pdf-body#n-5-bromo-2-methoxybenzyl-cyclohexanamine-solubility-data
https://www.benchchem.com/product/b183146/docs?utm_src=pdf-body#n-5-bromo-2-methoxybenzyl-cyclohexanamine-solubility-data
https://www.benchchem.com/product/b183146/docs?utm_src=pdf-body#n-5-bromo-2-methoxybenzyl-cyclohexanamine-solubility-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183146?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Understanding the molecular structure is the first step in predicting solubility behavior. The
molecule consists of a lipophilic cyclohexyl ring and a substituted benzyl ring linked by a
secondary amine.

Property Data / Prediction

Chemical Name N-(5-bromo-2-methoxybenzyl)cyclohexanamine
CAS Number 353779-26-7

Molecular Formula C14H20BrNO

Molecular Weight 298.22 g/mol

] Secondary Amine, Aryl Bromide, Aryl Ether
Functional Groups

(Methoxy)
pKa (Predicted) ~9.2 — 9.8 (Basic amine)
LogP (Predicted) ~4.2 — 4.5 (Highly Lipophilic)

) Solid (Low melting point) or Viscous Oil (Free
Physical State
base)

Structural Analysis (DOT Visualization)

The following diagram illustrates the key structural motifs influencing solubility: the hydrophobic
domains (Cyclohexyl, Aryl-Br) vs. the ionizable center (Secondary Amine).
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Caption: Structural decomposition of N-(5-bromo-2-methoxybenzyl)cyclohexanamine
highlighting hydrophobic and ionizable regions.

Solubility Profile

The solubility of N-(5-bromo-2-methoxybenzyl)cyclohexanamine is governed by the
Henderson-Hasselbalch equation. As a secondary amine, it exists in equilibrium between its
neutral (lipophilic) form and its protonated (hydrophilic) cationic form.

3.1. Aqueous Solubility (pH Dependent)

e pH < 7.0 (Acidic): The amine is protonated (

). Solubility is HIGH (> 10 mg/mL). It readily forms salts (e.g., Hydrochloride, Hydrobromide)
which are water-soluble.

e pH > 9.0 (Basic): The amine is deprotonated (Neutral Free Base). Solubility is VERY LOW (<
0.1 mg/mL) due to the dominance of the hydrophobic cyclohexyl and bromo-methoxy-benzyl
groups.

3.2. Organic Solvent Solubility

The neutral free base is highly soluble in organic solvents of medium-to-low polarity.
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Solvent Class

Representative
Solvent

Solubility
Prediction

Mechanism

Chlorinated

Dichloromethane
(DCM), Chloroform

Very High (> 100
mg/mL)

Dipole-dipole
interactions; "Like
dissolves like" for

lipophilic amines.

Polar Aprotic

DMSO, DMF

High (> 50 mg/mL)

Strong solvation of the
polar amine/ether

groups.

Alcohols

Methanol, Ethanol

High (> 30 mg/mL)

Hydrogen bonding
with the amine and

ether oxygen.

Ethers

THF, Diethyl Ether

Moderate - High

Good compatibility
with the lipophilic

backbone.

Alkanes

Hexane, Heptane

Moderate

Soluble, but polarity of
the amine may reduce
solubility compared to
DCM.

Water (Neutral)

Water (pH 7)

Insoluble (< 0.1

mg/mL)

Hydrophobic effect

dominates.

Experimental Determination Protocols

Since specific batch-to-batch solubility can vary (polymorphism, purity), researchers must

empirically determine solubility. The following protocols are the industry standard for

characterizing lipophilic amines.

4.1. Shake-Flask Method (Thermodynamic Solubility)

This is the gold standard for determining equilibrium solubility.

Reagents Required:
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e Test Compound (CAS 353779-26-7)[1][2][3][4]

e Solvents (Buffer pH 1.2, pH 7.4, Methanol, DMSOQO)

e 0.45 um PTFE Syringe Filters

Workflow:

e Preparation: Add excess solid compound (~5-10 mg) to 1 mL of solvent in a glass vial.

Equilibration: Agitate (shake or stir) at 25°C for 24—48 hours.

Separation: Centrifuge or filter the suspension to remove undissolved solid.

Quantification: Analyze the filtrate using HPLC-UV (see Section 4.2).

Calculation:

4.2. HPLC-UV Quantification Method

A generic HPLC method suitable for this secondary amine:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 pm, 4.6 x 100 mm).

e Mobile Phase A: Water + 0.1% Formic Acid (or 0.05% TFA) to ensure amine protonation and
good peak shape.

e Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
e Gradient: 5% B to 95% B over 10 minutes.
e Detection: UV at 254 nm (Aromatic ring absorption) or 280 nm.

e Flow Rate: 1.0 mL/min.

4.3. Solubility Workflow Diagram
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Caption: Step-by-step workflow for the thermodynamic determination of solubility.

Implications for Research & Development
5.1. Synthesis & Purification

e Reaction Solvent: Use Dichloromethane (DCM) or THF for coupling reactions involving this
amine. These solvents ensure complete dissolution of the free base.
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 Purification (Acid-Base Extraction):

o

Dissolve the crude reaction mixture in an organic solvent (e.g., Ethyl Acetate).

[¢]

Wash with 1M HCI. The amine will protonate and partition into the aqueous layer (leaving
non-basic impurities in the organic layer).

[¢]

Basify the aqueous layer with NaOH (pH > 11). The amine will precipitate or oil out.

[¢]

Extract back into organic solvent.

5.2. Biological Screening
e Stock Solutions: Prepare 10 mM or 20 mM stock solutions in 100% DMSO.

o Assay Buffer: When diluting into aqueous assay buffers (e.g., PBS pH 7.4), ensure the final
concentration does not exceed the solubility limit (likely < 100 uM) to avoid precipitation. If
precipitation occurs, use a co-solvent (e.g., 5% DMSO) or lower the pH slightly if the assay
permits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-(5-bromo-2-methoxybenzyl)cyclohexanamine
solubility data]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b183146/docs#n-5-bromo-2-methoxybenzyl-
cyclohexanamine-solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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Contact our Ph.D. Support Team for a compatibility check
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